Cas no 400077-09-0 (1-(3-Cyano-4,6-dimethyl-2-pyridinyl) 2-methyl phthalate)
1-(3-Cyano-4,6-dimethyl-2-pyridinyl) 2-methyl phthalate Chemical and Physical Properties
Names and Identifiers
-
- 12H-319S
- 3-Cyano-4,6-dimethyl-2-pyridinyl methyl phthalate
- 1-(3-cyano-4,6-dimethylpyridin-2-yl) 2-methyl benzene-1,2-dicarboxylate
- 400077-09-0
- AKOS005080137
- 2-O-(3-cyano-4,6-dimethylpyridin-2-yl) 1-O-methyl benzene-1,2-dicarboxylate
- DTXSID201334329
- 1-(3-cyano-4,6-dimethyl-2-pyridinyl) 2-methyl phthalate
- 1-(3-Cyano-4,6-dimethyl-2-pyridinyl) 2-methyl phthalate
-
- Inchi: 1S/C17H14N2O4/c1-10-8-11(2)19-15(14(10)9-18)23-17(21)13-7-5-4-6-12(13)16(20)22-3/h4-8H,1-3H3
- InChI Key: PNYIKDDPBFQRCY-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1C(=O)OC)=O)C1C(C#N)=C(C)C=C(C)N=1
Computed Properties
- Exact Mass: 310.09535693g/mol
- Monoisotopic Mass: 310.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 89.3Ų
1-(3-Cyano-4,6-dimethyl-2-pyridinyl) 2-methyl phthalate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 1-(3-Cyano-4,6-dimethyl-2-pyridinyl) 2-methyl phthalate
Research Brief on 1-(3-Cyano-4,6-dimethyl-2-pyridinyl) 2-methyl phthalate (CAS: 400077-09-0): Recent Advances and Applications
The compound 1-(3-Cyano-4,6-dimethyl-2-pyridinyl) 2-methyl phthalate (CAS: 400077-09-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique pyridine and phthalate moieties, has shown promising potential in various therapeutic and diagnostic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity profiling, making it a compound of interest for drug discovery and development.
One of the key areas of research involves the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and preliminary in vitro studies suggest that 1-(3-Cyano-4,6-dimethyl-2-pyridinyl) 2-methyl phthalate exhibits selective inhibition against specific kinase isoforms. Researchers have employed molecular docking and dynamics simulations to elucidate its binding mechanisms, revealing interactions with key amino acid residues in the ATP-binding pocket of target kinases.
In addition to its kinase inhibitory properties, recent investigations have explored the compound's utility in fluorescent labeling and imaging. The cyano and dimethylpyridine groups contribute to its photophysical properties, enabling its use as a fluorescent probe for cellular imaging. Studies have demonstrated its ability to penetrate cell membranes and localize in specific organelles, making it a valuable tool for studying intracellular processes in real-time.
Another notable advancement is the development of novel synthetic routes for 1-(3-Cyano-4,6-dimethyl-2-pyridinyl) 2-methyl phthalate. Researchers have optimized reaction conditions to improve yield and purity, addressing previous challenges related to scalability. Green chemistry approaches, such as solvent-free reactions and catalytic methods, have been employed to enhance the sustainability of its production.
Pharmacokinetic and toxicological studies are also underway to evaluate the compound's safety and efficacy profiles. Early-stage animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, laying the groundwork for future preclinical development. These studies are critical for determining the compound's potential as a lead candidate for further optimization.
In conclusion, 1-(3-Cyano-4,6-dimethyl-2-pyridinyl) 2-methyl phthalate (CAS: 400077-09-0) represents a versatile compound with multifaceted applications in chemical biology and pharmaceuticals. Its kinase inhibitory activity, fluorescent properties, and improved synthetic accessibility position it as a promising candidate for both therapeutic and diagnostic purposes. Continued research efforts will be essential to fully unlock its potential and translate these findings into clinical applications.
400077-09-0 (1-(3-Cyano-4,6-dimethyl-2-pyridinyl) 2-methyl phthalate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)